Cas no 1114656-84-6 (2-(4-chlorobenzoyl)-6-fluoro-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(4-chlorobenzoyl)-6-fluoro-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114656-84-6
• MF: C₂₄H₁₉ClFNO₃S
• MW: 455.92896771431
• CID: 5386999
• Update Time: 2025-10-31

2-(4-chlorobenzoyl)-6-fluoro-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)[6-fluoro-4-[4-(1-methylethyl)phenyl]-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
• 2-(4-chlorobenzoyl)-6-fluoro-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C24H19ClFNO3S/c1-15(2)16-5-10-20(11-6-16)27-14-23(24(28)17-3-7-18(25)8-4-17)31(29,30)22-12-9-19(26)13-21(22)27/h3-15H,1-2H3
• InChI Key： JEEMGPIVBWLCJJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(C1=CN(C2=CC=C(C(C)C)C=C2)C2=CC(F)=CC=C2S1(=O)=O)=O

Experimental Properties

• Density: 1.370±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.2±55.0 °C(Predicted)
• pka: -7.36±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(4-chlorobenzoyl)-6-fluoro-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione

Comprehensive Overview of 2-(4-chlorobenzoyl)-6-fluoro-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114656-84-6)

2-(4-chlorobenzoyl)-6-fluoro-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114656-84-6) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiazine derivative features a unique combination of functional groups, including a 4-chlorobenzoyl moiety, a fluoro substituent, and an isopropylphenyl group, which contribute to its diverse chemical properties and potential applications. Researchers are particularly interested in its molecular interactions and biological activity, as these characteristics make it a promising candidate for further study in drug development and specialty chemicals.

The compound's CAS No. 1114656-84-6 serves as a critical identifier in chemical databases, ensuring accurate referencing across scientific literature. Its systematic name, 2-(4-chlorobenzoyl)-6-fluoro-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione, reflects its intricate structure, which combines a benzothiazine core with multiple aromatic and aliphatic substituents. This structural complexity has led to investigations into its synthetic pathways, stability under various conditions, and potential as a building block for advanced materials. Recent publications have highlighted its relevance in medicinal chemistry, particularly in the design of novel therapeutic agents targeting specific biological pathways.

In the context of current research trends, 2-(4-chlorobenzoyl)-6-fluoro-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione aligns with the growing demand for specialty chemicals with tailored properties. Its fluorinated aromatic system and chlorinated ketone group make it a subject of interest for studies on structure-activity relationships (SAR) in drug discovery. Additionally, its potential applications in organic electronics and advanced coatings have been explored, given its ability to influence electron transport and material durability. These attributes position it as a versatile compound in both life sciences and industrial applications.

From a synthetic chemistry perspective, the preparation of CAS No. 1114656-84-6 involves multi-step reactions that require precise control over reaction conditions and purification techniques. Researchers have optimized methods to achieve high yields and purity, which are essential for its use in high-value applications. The compound's solubility profile and thermal stability have also been characterized, providing valuable data for formulation scientists and process engineers. These studies are particularly relevant in the development of new chemical entities (NCEs) and performance materials where consistency and reliability are paramount.

The pharmacological potential of 2-(4-chlorobenzoyl)-6-fluoro-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione has been a focal point in recent years. Preliminary studies suggest interactions with enzyme systems and cellular receptors, though detailed mechanisms remain under investigation. Its bioavailability and metabolic pathways are areas of active research, driven by the broader interest in targeted therapies and personalized medicine. These efforts are supported by advancements in computational chemistry and high-throughput screening, which enable rapid evaluation of its therapeutic potential.

In industrial settings, CAS No. 1114656-84-6 is valued for its role in the synthesis of high-performance polymers and functional additives. Its ability to modify material properties such as thermal resistance and mechanical strength has been leveraged in sectors ranging from automotive to electronics. Furthermore, its environmental fate and regulatory status have been assessed to ensure compliance with global chemical safety standards, addressing growing consumer and regulatory demands for sustainable chemistry solutions.

Looking ahead, 2-(4-chlorobenzoyl)-6-fluoro-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione is poised to remain a compound of significant interest. Its multifaceted applications—spanning pharmaceuticals, materials science, and industrial chemistry—underscore its versatility. Ongoing research will likely uncover new dimensions of its utility, particularly as analytical techniques and molecular modeling tools continue to evolve. For scientists and industry professionals, this compound represents both a challenge and an opportunity to innovate within their respective fields.